Methyl benthamate
Methyl benthamate
Brand Name:
Vulcanchem
CAS No.:
14511-72-9
VCID:
VC0078640
InChI:
InChI=1S/C31H50O4/c1-19-11-16-31(25(33)35-8)18-17-28(5)20(24(31)30(19,7)34)9-10-22-27(4)14-13-23(32)26(2,3)21(27)12-15-29(22,28)6/h9,19,21-24,32,34H,10-18H2,1-8H3/t19-,21+,22-,23+,24-,27+,28-,29-,30-,31+/m1/s1
SMILES:
CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1(C)O)C)C(=O)OC
Molecular Formula:
C31H50O4
Molecular Weight:
486.7 g/mol
Methyl benthamate
CAS No.: 14511-72-9
Main Products
VCID: VC0078640
Molecular Formula: C31H50O4
Molecular Weight: 486.7 g/mol
| CAS No. | 14511-72-9 |
|---|---|
| Product Name | Methyl benthamate |
| Molecular Formula | C31H50O4 |
| Molecular Weight | 486.7 g/mol |
| IUPAC Name | methyl (1R,2R,4aS,6aR,6aS,6bR,8aR,10S,12aR,14bS)-1,10-dihydroxy-1,2,6a,6b,9,9,12a-heptamethyl-2,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylate |
| Standard InChI | InChI=1S/C31H50O4/c1-19-11-16-31(25(33)35-8)18-17-28(5)20(24(31)30(19,7)34)9-10-22-27(4)14-13-23(32)26(2,3)21(27)12-15-29(22,28)6/h9,19,21-24,32,34H,10-18H2,1-8H3/t19-,21+,22-,23+,24-,27+,28-,29-,30-,31+/m1/s1 |
| Standard InChIKey | KVKFKYPXEAKDHI-VCZXUFQISA-N |
| Isomeric SMILES | C[C@@H]1CC[C@@]2(CC[C@@]3(C(=CC[C@H]4[C@]3(CC[C@@H]5[C@@]4(CC[C@@H](C5(C)C)O)C)C)[C@@H]2[C@]1(C)O)C)C(=O)OC |
| SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1(C)O)C)C(=O)OC |
| Canonical SMILES | CC1CCC2(CCC3(C(=CCC4C3(CCC5C4(CCC(C5(C)C)O)C)C)C2C1(C)O)C)C(=O)OC |
| PubChem Compound | 457300 |
| Last Modified | Nov 11 2021 |
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